molecular formula C18H18ClNO3 B270223 N-(4-acetylphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide

N-(4-acetylphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide

Cat. No. B270223
M. Wt: 331.8 g/mol
InChI Key: YQFJUMKLMKLOTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-acetylphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide, commonly known as ACPMP, is a chemical compound that belongs to the family of amides. It is a white crystalline powder that is commonly used in scientific research due to its unique properties. ACPMP has been studied extensively for its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of ACPMP is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body. This inhibition leads to a decrease in the production of certain chemicals that are involved in inflammation and cancer growth.
Biochemical and Physiological Effects
ACPMP has been found to have a range of biochemical and physiological effects. In vitro studies have shown that ACPMP can inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that ACPMP can reduce the growth of tumors in mice.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ACPMP in laboratory experiments is its relatively low cost and ease of synthesis. Additionally, ACPMP has been extensively studied and its properties are well understood. However, one limitation of using ACPMP in laboratory experiments is its potential toxicity. It is important to handle ACPMP with care and to follow proper safety protocols.

Future Directions

There are several future directions for research on ACPMP. One area of research is the development of more potent and selective inhibitors of the enzymes targeted by ACPMP. Another area of research is the investigation of the potential use of ACPMP as a treatment for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of ACPMP and its potential side effects.

Synthesis Methods

The synthesis of ACPMP involves the reaction of 4-chlorophenol with 4-acetylphenyl isocyanate in the presence of a base. The resulting product is then treated with 2-methylpropanoic acid to form ACPMP. The synthesis of ACPMP is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

ACPMP has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of applications in various fields, including medicine, agriculture, and industry. In medicine, ACPMP has been studied for its potential use as an anti-inflammatory agent and as a treatment for cancer. In agriculture, ACPMP has been studied for its potential use as a herbicide. In industry, ACPMP has been studied for its potential use as a polymer additive.

properties

Product Name

N-(4-acetylphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide

Molecular Formula

C18H18ClNO3

Molecular Weight

331.8 g/mol

IUPAC Name

N-(4-acetylphenyl)-2-(4-chlorophenoxy)-2-methylpropanamide

InChI

InChI=1S/C18H18ClNO3/c1-12(21)13-4-8-15(9-5-13)20-17(22)18(2,3)23-16-10-6-14(19)7-11-16/h4-11H,1-3H3,(H,20,22)

InChI Key

YQFJUMKLMKLOTM-UHFFFAOYSA-N

SMILES

CC(=O)C1=CC=C(C=C1)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl

Canonical SMILES

CC(=O)C1=CC=C(C=C1)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl

Origin of Product

United States

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